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Compound of Interest

Compound Name: Cy3-PEG-Thiol

Cat. No.: B15557158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methods and protocols for the surface

functionalization of various substrates using Cy3-PEG-Thiol. This fluorescently-labeled, thiol-

terminated polyethylene glycol (PEG) derivative is a versatile tool for creating biocompatible,

non-fouling surfaces with built-in fluorescence for easy detection and quantification.

Applications range from biosensing and immunoassays to single-molecule imaging and

targeted drug delivery.

Introduction to Cy3-PEG-Thiol
Cy3-PEG-Thiol is a molecule combining three key functional components:

Cy3 (Cyanine 3): A fluorescent dye with an excitation maximum around 550 nm and an

emission maximum around 570 nm.[1][2] Its brightness and photostability make it ideal for

fluorescence microscopy and other detection methods.

PEG (Polyethylene Glycol): A hydrophilic polymer that, when attached to a surface, creates a

biocompatible and protein-resistant layer. This "stealth" property is crucial for minimizing

non-specific binding in biological assays.[3][4]
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Thiol (-SH): A sulfur-containing functional group that readily forms strong covalent or dative

bonds with specific surfaces, most notably gold and maleimide-functionalized substrates.[5]

This combination allows for the stable, oriented immobilization of a fluorescent and

biocompatible linker onto various materials.

Core Functionalization Chemistries
There are two primary, highly efficient chemistries for immobilizing Cy3-PEG-Thiol onto

surfaces:

Thiol-Gold Chemisorption: This method relies on the strong affinity between sulfur and gold,

forming a stable Au-S dative bond.[5] It is the method of choice for modifying gold surfaces,

such as gold-coated slides, nanoparticles, and sensor chips.[6][7]

Thiol-Maleimide Michael Addition: This "click" chemistry reaction involves the specific and

rapid covalent bond formation between a thiol and a maleimide group at neutral pH.[8][9][10]

It is ideal for functionalizing surfaces that have been pre-activated with maleimide groups.

Experimental Protocols
Protocol 1: Functionalization of Gold Surfaces
This protocol details the immobilization of Cy3-PEG-Thiol onto gold-coated glass slides or

sensor chips, a common procedure for creating platforms for biosensing and single-molecule

imaging.

Materials:

Gold-coated glass slides or sensor chips

Cy3-PEG-Thiol

Anhydrous Ethanol

Phosphate-Buffered Saline (PBS), pH 7.4

Deionized (DI) water
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Nitrogen gas source

Procedure:

Surface Cleaning: Thoroughly clean the gold substrate by sonicating in anhydrous ethanol

for 15 minutes, followed by rinsing with DI water. Dry the surface under a gentle stream of

nitrogen gas.

Solution Preparation: Prepare a solution of Cy3-PEG-Thiol in PBS at a concentration

ranging from 0.1 to 1 mg/mL. The optimal concentration may need to be determined

empirically based on the desired surface density.

Immobilization: Immerse the cleaned gold substrate in the Cy3-PEG-Thiol solution. The

reaction should proceed for at least 2-4 hours at room temperature to ensure the formation

of a self-assembled monolayer (SAM).[11] For denser packing, the incubation can be

extended overnight.

Washing: After incubation, remove the substrate from the solution and rinse thoroughly with

PBS to remove any non-specifically bound molecules. Follow with a rinse in DI water.

Drying and Storage: Dry the functionalized surface under a gentle stream of nitrogen. The

slides are now ready for use or can be stored in a desiccator at 4°C, protected from light.

Protocol 2: Functionalization of Maleimide-Activated
Surfaces
This protocol is suitable for surfaces that have been pre-functionalized with maleimide groups,

such as maleimide-activated nanoparticles or polymer brushes.[8][10]

Materials:

Maleimide-activated substrate (e.g., nanoparticles, beads, slides)

Cy3-PEG-Thiol

Reaction Buffer: 10 mM HEPES or PBS, pH 7.0-7.4[12]
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Quenching solution (optional): 10 mM cysteine or beta-mercaptoethanol in reaction buffer

DI water

Procedure:

Solution Preparation: Dissolve Cy3-PEG-Thiol in the reaction buffer to a desired

concentration. A molar excess of Cy3-PEG-Thiol relative to the surface maleimide groups is

recommended to drive the reaction to completion. A common starting point is a 2:1 to 5:1

molar ratio of maleimide to thiol.[12]

Conjugation Reaction: Add the Cy3-PEG-Thiol solution to the maleimide-activated

substrate. Incubate at room temperature for 30 minutes to 2 hours with gentle mixing.[12]

Quenching (Optional): To cap any unreacted maleimide groups and prevent unwanted side

reactions, add a quenching solution and incubate for an additional 15-30 minutes.

Purification:

For Nanoparticles/Beads: Centrifuge the suspension to pellet the functionalized particles.

Remove the supernatant and wash the pellet multiple times with the reaction buffer to

remove excess reagents.

For Surfaces (e.g., slides): Rinse the surface thoroughly with the reaction buffer, followed

by DI water.

Storage: Store the functionalized material in a suitable buffer at 4°C, protected from light.

Data Presentation: Quantitative Analysis of Surface
Functionalization
The density of the immobilized Cy3-PEG-Thiol can be influenced by several factors, including

the PEG chain length and the incubation conditions. The following tables summarize typical

quantitative data from the literature.

Table 1: Influence of PEG Chain Length on Grafting Density on Gold Nanoparticles
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Ligand
Spacer Length
(nm)

Surface Coverage
(molecules/nm²)

Reference

HS-(CH₂)₂-COOH

(MPA)
0.68 6.3 [13]

SH-PEG4-COOH 2.10 ~5.0 (estimated) [13]

SH-PEG7-COOH 3.52 4.3 [13]

HS-PEG-2000 - 3.93 [14]

HS-PEG-5000 - 1.33 - 0.85 [13]

HS-PEG-51400 - 0.32 [14]

Note: Longer PEG chains generally result in a lower number of molecules per unit area due to

greater steric hindrance.

Table 2: Thiol-Maleimide Conjugation Efficiency

Reactants
Molar Ratio
(Maleimide:Thi
ol)

Reaction Time
Conjugation
Efficiency

Reference

PLGA-Maleimide

NPs + cRGDfK-

SH

2:1 30 min 84 ± 4% [12]

PLGA-Maleimide

NPs + 11A4

Nanobody-SH

5:1 2 hours 58 ± 12% [12]

Note: Optimal reactant ratios and reaction times can significantly impact conjugation efficiency

and should be optimized for specific applications.[12]
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Workflow: Cy3-PEG-Thiol on Gold Surface

Clean Gold Surface Prepare Cy3-PEG-Thiol Solution Immerse & Incubate Rinse (PBS & DI Water) Dry (Nitrogen) Functionalized Surface

Click to download full resolution via product page

Caption: Workflow for immobilizing Cy3-PEG-Thiol onto a gold surface.
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Workflow: Cy3-PEG-Thiol on Maleimide Surface
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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